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Compound of Interest

Compound Name: Calcipotriol Impurity C

Cat. No.: B8068832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for

Calcipotriol Impurity C. Given the absence of a specific Safety Data Sheet (SDS) for this

impurity, the following procedures are based on the known hazards of the parent compound,

calcipotriol, and general best practices for handling potent pharmaceutical compounds.

Calcipotriol is classified as a highly toxic substance, and therefore, its impurities should be

handled with the same high degree of caution to minimize exposure risk.
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Property Value Source

Chemical Name

(5E,7E,22E,24S)-24-

Cyclopropyl-9,10-secochola-

5,7,10(19),22-tetraene-

1α,3β,24-triol

[1][2]

CAS Number 113082-99-8 [1][2][3][4]

Molecular Formula C27H40O3 [1][4]

Molecular Weight 412.6 g/mol [1][4]

Appearance Off-white to white solid [1][5]

Solubility

Soluble in Methanol (MEOH)

and Dimethyl sulfoxide

(DMSO)

[1][4]

Storage

2-8°C, protect from light,

stored under an inert

atmosphere.

[1][4][5]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure. The required level of PPE

depends on the specific task being performed.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work (Low

Risk)

- Safety glasses with side

shields- Laboratory coat-

Closed-toe shoes- Nitrile

gloves

N/A

Handling of Powders/Solids

(e.g., weighing, aliquoting)

- Full-face respirator with

P100/FFP3 cartridges or a

Powered Air-Purifying

Respirator (PAPR)[6]-

Chemical-resistant disposable

coveralls (e.g., Tyvek)[6]-

Double-gloving (nitrile)[6]-

Chemical-resistant shoe

covers[6]

- Chemical-resistant apron-

Head covering

Handling of Liquids/Solutions

- Chemical splash goggles and

a face shield[7]- Chemical-

resistant gloves (e.g., nitrile)

[7]- Chemical-resistant apron

over lab coat

- Elbow-length gloves for

mixing and loading

Equipment Cleaning &

Decontamination

- Chemical splash goggles or

face shield- Heavy-duty,

chemical-resistant gloves-

Waterproof or chemical-

resistant apron- Chemical-

resistant boots

- Respirator (if aerosols or

vapors are generated)

Note: Always inspect PPE for integrity before use and follow manufacturer's guidelines for

proper use, removal, and disposal.

Operational and Disposal Plans
A systematic approach is crucial for the safe handling and disposal of Calcipotriol Impurity C.

All work with this compound should be performed in a designated area, such as a chemical
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fume hood or a containment glove box, to minimize the risk of exposure.

Experimental Workflow
The following diagram outlines the logical workflow for the safe handling of Calcipotriol
Impurity C, from preparation to disposal.
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Caption: Workflow for the safe handling of potent compounds.
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Disposal Plan
Proper disposal of Calcipotriol Impurity C and associated contaminated materials is critical to

prevent environmental contamination and ensure safety.

Waste Segregation

Disposal Pathway

Solid Waste
(Contaminated PPE, weigh boats, etc.)

Collect in Labeled,
Sealed Containers

Liquid Waste
(Unused solutions, rinsates)

Sharps Waste
(Contaminated needles, etc.)

Store in Designated
Hazardous Waste Area

High-Temperature
Incineration

Click to download full resolution via product page

Caption: Disposal plan for Calcipotriol Impurity C waste.

Disposal Procedures:

Waste Segregation: Separate waste into solid, liquid, and sharps streams.

Containment: All waste must be collected in clearly labeled, sealed, and appropriate

hazardous waste containers.

Decontamination of Empty Containers: Before disposing of the original compound container,

triple rinse it with a suitable solvent. The rinsate should be collected and disposed of as

hazardous liquid waste. Obliterate or remove all labels from the empty container before its

final disposal.

Final Disposal: The recommended method for the disposal of potent pharmaceutical

compounds is high-temperature incineration by a licensed hazardous waste disposal

contractor. Do not dispose of this material down the drain.
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Experimental Protocols
Weighing a Solid Sample:

Ensure the analytical balance is located inside a chemical fume hood or other ventilated

enclosure.

Don the appropriate PPE for handling powders, including a respirator and double gloves.

Use a disposable weigh boat to prevent cross-contamination.

Carefully transfer the desired amount of Calcipotriol Impurity C to the weigh boat using a

dedicated spatula.

Once weighing is complete, carefully transfer the weigh boat to the vessel for the next step

of the procedure.

Clean the spatula and the balance area using a wet-wiping technique to avoid generating

dust. Dispose of the wipes as solid hazardous waste.

Solution Preparation:

Conduct all solution preparation steps within a chemical fume hood.

Add the solvent to the solid compound slowly to avoid splashing.

If sonication is required, ensure the vessel is capped to prevent aerosol generation.

Clearly label the container with the compound name, concentration, solvent, and date.

Spill Management:

In the event of a spill, immediately alert others in the area and evacuate if necessary. Use a

pre-prepared spill kit appropriate for potent chemical compounds. Work from the outside of the

spill inward to clean the area. All materials used for spill cleanup must be disposed of as

hazardous waste. Following cleanup, the area must be thoroughly decontaminated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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